![molecular formula C23H13FN4O4 B2567492 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)phthalazin-1(2H)-one CAS No. 1207056-67-4](/img/structure/B2567492.png)
4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)phthalazin-1(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C23H13FN4O4 and its molecular weight is 428.379. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave-Assisted Synthesis and Biological Activities
This compound has been explored in the context of microwave-assisted synthesis of hybrid molecules. These molecules, which include a range of different nuclei such as 1,3-oxazol(idin)e and 1,2,4-triazole, have been evaluated for their antimicrobial, antilipase, and antiurease activities. Some synthesized compounds displayed moderate antimicrobial activity against test microorganisms, highlighting their potential in the development of new antimicrobial agents (Başoğlu et al., 2013).
Antimicrobial Activity of Phthalazinone Derivatives
Research has been conducted on the synthesis of phthalazine derivatives and their antimicrobial activities. Studies have shown that these compounds, which include various substituted phthalazin-1(2H)-one derivatives, possess antimicrobial properties. This suggests their potential use in treating bacterial and fungal infections (El-Hashash et al., 2012).
Synthesis and Spectral Characterisation
There has been significant interest in the synthesis and spectral characterization of phthalazinone derivatives. These derivatives have been prepared via reactions with different electrophilic reagents, revealing their diverse chemical properties and potential applications in various fields of chemistry and pharmacology (Mahmoud et al., 2012).
Aldose Reductase Inhibition for Diabetic Complications
In the search for effective treatments for diabetic complications, this compound has been explored as a potential aldose reductase inhibitor. Aldose reductase inhibitors are crucial for preventing complications associated with diabetes, such as neuropathy and retinopathy. Some analogues of this compound were found to be potent inhibitors and showed oral activity in preventing sorbitol accumulation in rat sciatic nerve, a key factor in diabetic complications (Mylari et al., 1992).
Anticonvulsant Agents and Benzodiazepine Receptor Agonists
This compound has also been investigated for its potential as an anticonvulsant agent. The structure-activity relationship study of related compounds indicated that certain substitutions in the 1,3,4-oxadiazole ring can lead to significant anticonvulsant activity. This suggests its potential use in developing new treatments for epilepsy and related disorders (Zarghi et al., 2008).
Properties
IUPAC Name |
4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)phthalazin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H13FN4O4/c24-14-6-8-15(9-7-14)28-23(29)17-4-2-1-3-16(17)20(26-28)22-25-21(27-32-22)13-5-10-18-19(11-13)31-12-30-18/h1-11H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNPBTQRQOSUAKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NOC(=N3)C4=NN(C(=O)C5=CC=CC=C54)C6=CC=C(C=C6)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H13FN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.